Cas no 5428-16-0 (4-cyclohexyl-2-(ethylamino)butanoic Acid)

4-cyclohexyl-2-(ethylamino)butanoic Acid structure
5428-16-0 structure
Product name:4-cyclohexyl-2-(ethylamino)butanoic Acid
CAS No:5428-16-0
MF:C12H23NO2
MW:213.31652
CID:940452
PubChem ID:224408

4-cyclohexyl-2-(ethylamino)butanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-cyclohexyl-2-(ethylamino)butanoic Acid
    • AC1L5D9S
    • AC1Q5SLR
    • AG-J-32462
    • AR-1G2034
    • CTK5A0318
    • NSC12809
    • NSC-12809
    • 5428-16-0
    • DTXSID10279482
    • Inchi: InChI=1S/C12H23NO2/c1-2-13-11(12(14)15)9-8-10-6-4-3-5-7-10/h10-11,13H,2-9H2,1H3,(H,14,15)
    • InChI Key: VFJKDEWRRDXKOF-UHFFFAOYSA-N
    • SMILES: CCNC(CCC1CCCCC1)C(=O)O

Computed Properties

  • Exact Mass: 213.17299
  • Monoisotopic Mass: 213.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
  • LogP: 2.80050

4-cyclohexyl-2-(ethylamino)butanoic Acid Related Literature

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